Cas no 25633-57-2 (Benzofuran,3-(2-methoxy-5-methylphenyl)-2,5-dimethyl-)

• Product name: Benzofuran,3-(2-methoxy-5-methylphenyl)-2,5-dimethyl-
• CAS No: 25633-57-2
• MF: C₁₈H₁₈O₂
• MW: 266.33432
• CID: 281464
• PubChem ID: 141231

Benzofuran,3-(2-methoxy-5-methylphenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran,3-(2-methoxy-5-methylphenyl)-2,5-dimethyl-
• 3-(2-methoxy-5-methylphenyl)-2,5-dimethyl-1-benzofuran
• Benzofuran, 2,5-dimethyl-3-(6-methoxy-m-tolyl)-
• Benzofuran, 2,5-dimethyl-3-(6-methoxy-m-tolyl)-,
• 25633-57-2
• DTXSID60180312

• Inchi： InChI=1S/C18H18O2/c1-11-5-7-16(19-4)14(9-11)18-13(3)20-17-8-6-12(2)10-15(17)18/h5-10H,1-4H3
• InChI Key： LYJOKGMAMMUBJI-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C)C=C1C1=C(C)OC2=CC=C(C=C12)C

Computed Properties

• Exact Mass: 266.13074
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 22.4Ų

Experimental Properties

• PSA: 22.37